Cas no 1806628-28-3 (2-Bromo-1-(2-ethyl-5-fluorophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-ethyl-5-fluorophenyl)propan-1-one
• CAS No: 1806628-28-3
• MF: C₁₁H₁₂BrFO
• MW: 259.114786148071
• CID: 4976282
• Update Time: 2025-05-20

2-Bromo-1-(2-ethyl-5-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-ethyl-5-fluorophenyl)propan-1-one

• Inchi： 1S/C11H12BrFO/c1-3-8-4-5-9(13)6-10(8)11(14)7(2)12/h4-7H,3H2,1-2H3
• InChI Key： GCMXFRYZPZJGGX-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1CC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(2-ethyl-5-fluorophenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(2-ethyl-5-fluorophenyl)propan-1-one (CAS No. 1806628-28-3)

2-Bromo-1-(2-ethyl-5-fluorophenyl)propan-1-one, with the CAS number 1806628-28-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of advanced chemical entities. Its bromo and fluorophenyl functional groups make it a versatile building block for researchers exploring novel synthetic pathways.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability and bioavailability in drug development. The presence of a fluorine atom in 2-Bromo-1-(2-ethyl-5-fluorophenyl)propan-1-one aligns with this trend, making it a subject of interest for chemists and material scientists. Additionally, the ethyl group and propan-1-one moiety contribute to its reactivity, enabling diverse applications in organic synthesis.

The compound's CAS No. 1806628-28-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis methods, physical properties, and potential applications. For instance, questions like "How to synthesize 2-Bromo-1-(2-ethyl-5-fluorophenyl)propan-1-one?" or "What are the spectroscopic characteristics of CAS 1806628-28-3?" are common in scientific forums and search engines.

From a technical perspective, 2-Bromo-1-(2-ethyl-5-fluorophenyl)propan-1-one exhibits notable stability under controlled conditions, making it suitable for use in multi-step synthetic processes. Its molecular weight and solubility profile are critical parameters for researchers optimizing reaction conditions. The compound's melting point and boiling point are also frequently discussed, as they influence its handling and storage requirements.

In the context of green chemistry, the compound's potential for sustainable synthesis is a hot topic. Researchers are exploring eco-friendly catalysts and solvents to minimize environmental impact while maintaining high yields. This aligns with the broader industry shift toward sustainable chemical practices, a trend heavily emphasized in recent publications and conferences.

Another area of interest is the compound's role in medicinal chemistry. While direct applications are proprietary, its structural features suggest utility in designing bioactive molecules. The fluorophenyl group, in particular, is known to enhance binding affinity in target interactions, a property leveraged in drug discovery programs.

For analytical chemists, 2-Bromo-1-(2-ethyl-5-fluorophenyl)propan-1-one presents opportunities for method development. Techniques like HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize its purity and confirm its identity. These methods are essential for quality control in both research and industrial settings.

In summary, 2-Bromo-1-(2-ethyl-5-fluorophenyl)propan-1-one (CAS 1806628-28-3) is a compound of significant scientific and industrial value. Its unique properties and alignment with current research trends ensure its continued relevance in the evolving landscape of chemical innovation. As interest in fluorinated intermediates and specialty chemicals grows, this compound will likely remain a focal point for advanced studies and applications.